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Compound of Interest

Compound Name: Acetyl-N-deisopropyl-Zilpaterol-d3

Cat. No.: B12420880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acetyl-N-deisopropyl-Zilpaterol-d3, a

deuterated analog of an Acetyl-N-deisopropyl metabolite of Zilpaterol. This guide is intended for

researchers in pharmacology, analytical chemistry, and drug metabolism studies.

Introduction
Acetyl-N-deisopropyl-Zilpaterol-d3 is a stable isotope-labeled compound used primarily as

an internal standard in quantitative analyses. Its structural similarity to the endogenous analyte,

combined with its distinct mass, makes it an ideal tool for mass spectrometry-based

applications, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy

and precision in experimental results. Zilpaterol and its metabolites are of interest due to their

activity as β-adrenergic agonists.

Manufacturer and Supplier
MedChemExpress is a known supplier of Acetyl-N-deisopropyl-Zilpaterol-d3. They provide

this compound for research purposes.

Quantitative Data
The following table summarizes the key quantitative data for Acetyl-N-deisopropyl-Zilpaterol-
d3.[1]
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Property Value

Molecular Formula C₁₃H₁₂D₃N₃O₃

Molecular Weight 264.29 g/mol

Isotopic Purity
Information not publicly available; typically

>98% for such standards.

Chemical Purity
Information not publicly available; typically high-

grade for analytical standards.

Experimental Protocols
While specific protocols for Acetyl-N-deisopropyl-Zilpaterol-d3 are not publicly available, it is

typically used as an internal standard in LC-MS workflows. The following is a generalized

experimental protocol for such an application.

Objective: To quantify the concentration of Acetyl-N-deisopropyl-Zilpaterol in a biological matrix

(e.g., plasma, urine) using Acetyl-N-deisopropyl-Zilpaterol-d3 as an internal standard.

Materials:

Biological matrix (e.g., plasma)

Acetyl-N-deisopropyl-Zilpaterol-d3 (Internal Standard) stock solution

Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solution)

LC-MS/MS system

Procedure:

Sample Preparation:

Pipette a known volume (e.g., 100 µL) of the plasma sample into a microcentrifuge tube.

Add a small, precise volume (e.g., 10 µL) of the Acetyl-N-deisopropyl-Zilpaterol-d3
internal standard stock solution to the plasma sample.
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Vortex briefly to mix.

Protein Precipitation:

Add a larger volume (e.g., 300 µL) of cold ACN with 0.1% formic acid to the sample.

Vortex vigorously for 1 minute to ensure complete protein precipitation.

Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Extraction:

Carefully transfer the supernatant to a clean LC vial, avoiding the protein pellet.

LC-MS/MS Analysis:

Inject the sample into the LC-MS/MS system.

The analyte and the deuterated internal standard will co-elute from the LC column but will

be distinguished by the mass spectrometer due to their mass difference.

The ratio of the analyte peak area to the internal standard peak area is used to calculate

the concentration of the analyte in the original sample.

Mandatory Visualizations
Signaling Pathway
Zilpaterol, the parent compound, functions as a β-adrenergic agonist. The diagram below

illustrates the general signaling pathway initiated by the binding of a β-agonist to its receptor.
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Caption: β-Adrenergic receptor signaling pathway initiated by Zilpaterol.
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Experimental Workflow
The following diagram outlines a typical workflow for using Acetyl-N-deisopropyl-Zilpaterol-
d3 as an internal standard in a quantitative bioanalytical assay.

Start:
Biological Sample

(e.g., Plasma)

Spike with
Acetyl-N-deisopropyl-Zilpaterol-d3

(Internal Standard)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Extract Supernatant

LC-MS/MS Analysis

Data Processing:
Peak Area Ratio Calculation

Final Quantification of Analyte
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Caption: Workflow for bioanalysis using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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